4-(Tertbutyidimethylsilyloxymethyl)pyridine

• Molecular Formula: C12H21NOSi
• Molecular Weight: 223.39 g/mol
• IUPAC Name: (2,2-dimethyl-1-pyridin-4-ylpropoxy)-dimethylsilane
• InChI: InChI=1S/C12H21NOSi/c1-12(2,3)11(14-15(4)5)10-6-8-13-9-7-10/h6-9,11,15H,1-5H3
• InChI Key: QFZJWWROSMPYLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=CC=NC=C1)O[SiH](C)C

Description

4-(Tertbutyidimethylsilyloxymethyl)pyridine is a useful research compound. Its molecular formula is C12H21NOSi and its molecular weight is 223.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyldimethylsilyl chloride (16.6 g, 0.11 mol) and imidazole (16.3 g, 0.24 mol) in DMF (20 mL) was added 4-pyridinemethanol (10 g, 0.09 mol) and the mixture was stirred for about 1 h. The reaction mixture was poured into diethyl ether (200 mL) and the resulting solution was washed with water (100 mL). The aqueous phase was extracted with diethyl ether and the combined organic phases are washed with water, brine and dried (MgSO4). The solvent was evaporated under reduced pressure to leave 4-(tertbutyidimethylsilyloxymethyl)pyridine, 22.5 g. 1H NMR (d6-DMSO) d 8.49 (d, 2H), 7.27 (d, 2H), 4.62 (s, 2H), 0.9 (s, 9H), 0.09 (s, 6H).